(2E)-3-(2,4-dichlorophenyl)-3-oxo-2-(phenylhydrazinylidene)propanal

• IUPAC Name: (2E)-3-(2,4-dichlorophenyl)-3-oxo-2-(phenylhydrazinylidene)propanal
• InChI: InChI=1S/C15H10Cl2N2O2/c16-10-6-7-12(13(17)8-10)15(21)14(9-20)19-18-11-4-2-1-3-5-11/h1-9,18H/b19-14+
• InChI Key: TXVTVKXKFAFRJP-XMHGGMMESA-N
• Canonical SMILES: C1=CC=C(C=C1)NN=C(C=O)C(=O)C2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: C1=CC=C(C=C1)N/N=C(\C=O)/C(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H10Cl2N2O2
• Molecular Weight: 321.2 g/mol

Description

The compound with the identifier “(2E)-3-(2,4-dichlorophenyl)-3-oxo-2-(phenylhydrazinylidene)propanal” is a chemical entity that has garnered interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound “(2E)-3-(2,4-dichlorophenyl)-3-oxo-2-(phenylhydrazinylidene)propanal” involves several steps, each requiring specific reagents and conditions. The synthetic route typically begins with the selection of appropriate starting materials, followed by a series of chemical reactions such as alkylation, oxidation, and cyclization. The reaction conditions, including temperature, pressure, and pH, are carefully controlled to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of “this compound” is scaled up using large reactors and automated systems. The process involves the same chemical reactions as in the laboratory synthesis but on a much larger scale. Industrial production methods also incorporate purification steps such as distillation, crystallization, and chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

The compound “(2E)-3-(2,4-dichlorophenyl)-3-oxo-2-(phenylhydrazinylidene)propanal” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents such as sodium borohydride, and substitution reagents such as halogens. The reaction conditions, including temperature, solvent, and catalyst, are optimized to achieve the desired transformation efficiently.

Major Products Formed

The major products formed from these reactions depend on the specific reaction type and conditions. For example, oxidation reactions may yield ketones or aldehydes, while reduction reactions may produce alcohols or amines. Substitution reactions can lead to a variety of substituted derivatives, depending on the nature of the substituent.

Scientific Research Applications

The compound “(2E)-3-(2,4-dichlorophenyl)-3-oxo-2-(phenylhydrazinylidene)propanal” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: It is investigated for its potential therapeutic applications, including drug development and disease treatment.

Industry: It is used in the production of various industrial chemicals and materials, including polymers, coatings, and adhesives.

Mechanism of Action

The mechanism of action of the compound “(2E)-3-(2,4-dichlorophenyl)-3-oxo-2-(phenylhydrazinylidene)propanal” involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, leading to the modulation of their activity. This interaction can result in various biological effects, such as inhibition of enzyme activity, activation of signaling pathways, or alteration of gene expression.